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Compound of Interest

Compound Name: 9,10-Dimethylanthracene

Cat. No.: B165754

This guide provides essential safety and logistical information for the proper disposal of 9,10-
Dimethylanthracene, tailored for researchers, scientists, and drug development professionals.
Following these procedures is critical for ensuring laboratory safety and environmental
protection.

Immediate Safety and Handling

Before handling 9,10-Dimethylanthracene for disposal, it is imperative to be aware of its
hazards. This substance is harmful if inhaled or in contact with skin, and may cause allergic
skin reactions or asthma-like symptoms.[1][2] It is classified as a combustible solid.[3]

Personal Protective Equipment (PPE) is mandatory. Always wear:

Gloves: Chemical-resistant gloves.

Protective Clothing: A lab coat or other protective garments.

Eye/Face Protection: Safety glasses or goggles.[3][4]

Respiratory Protection: In case of inadequate ventilation or potential for dust/aerosol
formation, use a dust mask (e.g., N95 type) or a self-contained breathing apparatus.[1][3][4]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of 9,10-Dimethylanthracene is through a licensed
hazardous waste disposal company, typically involving high-temperature incineration.[5]

Step 1: Waste Collection and Storage

e Avoid Mixing: Do not mix 9,10-Dimethylanthracene waste with other waste streams. Keep it
in its original container whenever possible.[5]

o Container Management: If the original container is not available, use a suitable, clearly
labeled, and tightly sealed container to prevent leaks or spills.[2] Handle contaminated
packaging and any materials used for cleanup (e.g., absorbent pads, gloves) in the same
manner as the chemical itself.[1][5]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as oxidizing agents.[5][6] The storage area should be secure
and accessible only to authorized personnel.

Step 2: Accidental Spill Cleanup

o Ensure Safety: Evacuate non-essential personnel from the area. Ensure adequate
ventilation.[2][5]

o Containment: Prevent the spill from entering drains or water sources.[1][2]

o Cleanup: For solid spills, carefully sweep up the material without creating dust.[2][5] Use an
absorbent material like sand, diatomite (kieselgur), or a universal binder for any solutions.[1]

» Collection: Place all contaminated materials into a suitable, labeled container for disposal.[2]

o Decontamination: Clean the spill area thoroughly. Wash hands and any exposed skin with
soap and water.[1] Contaminated clothing should be removed and washed before reuse.[1]

Step 3: Professional Disposal

e Engage a Licensed Vendor: Contact a certified hazardous waste disposal company to
arrange for pickup and disposal. Inform them of the chemical identity (9,10-
Dimethylanthracene, CAS No. 781-43-1).
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o Follow Regulations: Waste disposal must be in accordance with all local, regional, and
national hazardous waste regulations.[5][6] As a polycyclic aromatic hydrocarbon (PAH), this
chemical may be subject to specific regulations like the Resource Conservation and
Recovery Act (RCRA) in the United States.[7]

o Recommended Disposal Method: The standard procedure is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber.[5] Rotary kiln incineration at temperatures between 820°C and 1,600°C is
effective for PAHs.[7]

Crucially, do not empty 9,10-Dimethylanthracene into drains or dispose of it in the regular
trash.[1]

Hazard and Disposal Data Summary

The following table summarizes key quantitative and qualitative data for 9,10-
Dimethylanthracene.
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Parameter

Data

Reference(s)

GHS Hazard Statements

H312 (Harmful in contact with
skin), H332 (Harmful if
inhaled), H317 (May cause an
allergic skin reaction), H334
(May cause allergy or asthma
symptoms or breathing
difficulties if inhaled), H351

(Suspected of causing cancer).

(2318l

Signal Word

Danger

[3]

Physical State

Solid, crystals

[3][6]

Storage Class Code

11 (Combustible Solids)

[3]

Water Hazard Class (WGK)

WGK 3 (severely hazardous to

water)

[3]

Melting Point

182-184 °C

[3]

Primary Disposal Method

Incineration via a licensed

industrial combustion plant.

[1]5]

General PAH Incineration

Rotary kiln incineration at 820—
1,600 °C.

[7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 9,10-

Dimethylanthracene.
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Preparation & Collection

Identify 9,10-Dimeth Waste >

Critical Prohibitions

DO NOT Pour Down Drain DO NOT Dispose in Regular Trash

Wear Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Collect Waste in a Labeled, Clean Up Spills Using
Sealed Container Absorbent Material (No Dust)

Store in a Cool, Dry,
Well-Ventilated Area
1

Professional Disposal

Contact Licensed Hazardous
Waste Disposal Company

Arrange for Professional

Transport and Disposal

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of 9,10-Dimethylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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